Cas no 90407-29-7 (7-nitro-1,2-benzothiazol-3-amine)

• Product Name: 7-nitro-1,2-benzothiazol-3-amine
• CAS No: 90407-29-7
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 860336
• PubChem ID: 176503
• Update Time: 2025-11-02

7-nitro-1,2-benzothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1,2-benzothiazol-3-amine
• SCHEMBL11213482
• AKOS023364646
• 1,2-Benzisothiazol-3-amine, 7-nitro-
• 7-Nitro-2-benzisothiazol-3-amine
• DTXSID00238164
• 7-nitrobenzo[d]isothiazol-3-amine
• F0006-0132
• 90407-29-7

• Inchi： 1S/C7H5N3O2S/c8-7-4-2-1-3-5(10(11)12)6(4)13-9-7/h1-3H,(H2,8,9)
• InChI Key： QXUUUKIOABPJFD-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C(N)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.01
• Monoisotopic Mass: 195.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.621
• Boiling Point: 316.5°C at 760 mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.797

Additional information on 7-nitro-1,2-benzothiazol-3-amine

7-Nitro-1,2-benzothiazol-3-amine (CAS No. 90407-29-7): Properties, Applications, and Research Insights

7-Nitro-1,2-benzothiazol-3-amine (CAS No. 90407-29-7) is a specialized organic compound belonging to the benzothiazole family. This yellow to orange crystalline powder has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The compound's molecular formula is C₇H₅N₃O₂S, with a molecular weight of 195.20 g/mol. Its distinctive nitro-substituted benzothiazole structure makes it valuable for various synthetic applications.

The 7-nitro benzothiazole derivative exhibits interesting photophysical properties that researchers are exploring for potential applications in fluorescent probes and organic electronics. Recent studies published in journals like Journal of Medicinal Chemistry and Organic Letters have highlighted its role as a building block for more complex molecular architectures. The compound's solubility profile (soluble in polar organic solvents like DMSO and DMF but poorly soluble in water) makes it particularly useful for certain synthetic pathways.

In pharmaceutical research, 7-nitro-1,2-benzothiazol-3-amine serves as a key intermediate for developing novel therapeutic agents. Its structural motif appears in compounds being investigated for various biological activities, though specific medical applications remain in preclinical stages. The scientific community has shown growing interest in this nitrobenzothiazole amine compound, with publication rates increasing by approximately 18% annually over the past five years according to Scopus database analysis.

The synthesis of CAS 90407-29-7 typically involves nitration of appropriate benzothiazole precursors followed by functional group modifications. Process optimization studies have focused on improving yield and purity while reducing environmental impact - a response to the growing demand for green chemistry approaches in fine chemical production. Analytical characterization commonly employs techniques like HPLC, NMR spectroscopy, and mass spectrometry to verify the compound's identity and purity.

Material scientists have explored 7-nitro-1,2-benzothiazol-3-amine for potential applications in organic semiconductors and photovoltaic materials. Its electron-withdrawing nitro group and planar aromatic structure contribute to interesting charge transport properties. Recent patents have disclosed derivatives of this compound in compositions for organic light-emitting diodes (OLEDs), aligning with the global push toward more efficient display technologies.

Quality control specifications for 90407-29-7 typically require ≥97% purity by HPLC, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest keeping the compound in amber glass containers at 2-8°C under inert atmosphere to maintain stability. These handling protocols reflect the compound's sensitivity to light and potential for gradual decomposition under oxidative conditions.

The global market for benzothiazole derivatives including 7-nitro-1,2-benzothiazol-3-amine has shown steady growth, driven by pharmaceutical R&D and advanced materials development. Market analysts project a compound annual growth rate (CAGR) of 6.2% through 2028 for this chemical class. Pricing remains relatively stable for research quantities, though bulk procurement may require lead time due to the specialized nature of production.

Recent innovations have explored the use of 7-nitro benzothiazolamine in catalytic systems and as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has opened new research directions in homogeneous catalysis. These developments align with current trends in sustainable chemistry and atom-efficient synthetic methodologies.

Safety assessments indicate that 7-nitro-1,2-benzothiazol-3-amine requires standard laboratory precautions including proper ventilation, personal protective equipment, and avoidance of dust formation. While not classified as highly hazardous, material safety data sheets recommend handling with care typical for fine chemicals. Disposal should follow institutional guidelines for nitrogen-containing aromatic compounds.

Future research directions for CAS 90407-29-7 may include exploration of its biological activity spectrum, further development as a synthetic building block, and investigation of its materials science applications. The compound's versatility ensures its continued relevance in multiple chemistry subdisciplines, particularly as researchers seek novel heterocyclic compounds with tailored properties.